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Compound of Interest

Compound Name:
3-Bromo-5-

(trifluoromethyl)pyridine

Cat. No.: B1279140 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical compounds is paramount. This guide provides an in-depth look at the core

physicochemical properties of 3-Bromo-5-(trifluoromethyl)pyridine, a compound of interest in

various chemical syntheses.

Core Physicochemical Data
The fundamental quantitative data for 3-Bromo-5-(trifluoromethyl)pyridine are summarized

below, providing a clear reference for experimental and theoretical applications.
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Property Value References

Molecular Formula C₆H₃BrF₃N [1][2][3]

Molecular Weight 225.99 g/mol [1][3]

CAS Number 436799-33-6 [1]

Appearance
White to yellow Crystalline

Powder or Solid
[3]

Melting Point 44-46 °C [1][3]

Boiling Point 62 °C [3]

Density 1.7±0.1 g/cm³ [3]

Flash Point 85 °C (185 °F) - closed cup [1]

Structural and Identifier Information
The structural identity of a molecule is crucial for its application and study. The diagram below

illustrates the relationship between the compound's name and its constituent parts.
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Conceptual breakdown of 3-Bromo-5-(trifluoromethyl)pyridine.
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Experimental Protocols
Detailed experimental procedures are vital for the replication and advancement of scientific

research. While specific, comprehensive protocols for this compound are not readily available

in general search results, a common synthetic route has been noted.

Synthesis Overview: A documented method for the preparation of 3-Bromo-5-
(trifluoromethyl)pyridine involves the displacement of iodide from an iodobromopyridine

precursor using in situ generated (trifluoromethyl)copper.[1][4]

General Laboratory Safety: Due to the hazardous nature of the compound, appropriate

personal protective equipment (PPE) should be used. This includes eyeshields, faceshields,

gloves, and a type P2 (EN 143) respirator cartridge.[1] The compound is classified as acutely

toxic if swallowed and can cause skin and eye irritation.[1]

This guide serves as a foundational resource for professionals engaged in research and

development involving 3-Bromo-5-(trifluoromethyl)pyridine. For specific experimental

applications, consultation of detailed synthetic chemistry literature and safety data sheets is

strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1279140#3-bromo-5-trifluoromethyl-pyridine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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